Cas no 4114-67-4 (4-Aminothiobenzamide)

• Product name: 4-Aminothiobenzamide
• CAS No: 4114-67-4
• MF: C₇H₈N₂S
• MW: 152.216819763184
• CID: 44761
• PubChem ID: 2756559

4-Aminothiobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Aminothiobenzamide
• WLN: ZR DVM2N2&2 &S-O4
• A825451
• 4-AMINOBENZOTHIOAMIDE
• AS-44307
• EN300-40101
• p-Aminothiobenzamide
• 4-amino Benzthioamide
• 3-14-00-01171 (Beilstein Handbook Reference)
• 4-Amino thiobenzamide
• p-Aminobenzothiamide
• CHEMBL2441353
• NSC18337
• 4-azanylbenzenecarbothioamide
• 4-amino(thiobenzamide)
• PD019774
• A827161
• SCHEMBL14018619
• UNII-RWB1B05E2V
• NSC 18337
• AB01833
• 4114-67-4
• 4-AMINOBENZENE-1-CARBOTHIOAMIDE
• 4-Aminobenzenecarbothioamide
• Benzamide, p-aminothio-
• Benzenecarbothioamide, 4-amino-
• DTXSID40197049
• 4714-67-4
• FT-0692408
• NS00031668
• MFCD00040927
• BRN 2802376
• AKOS000218303
• BENZENESULFONICACIDPHENYLESTER
• NSC-18337
• 4-Aminothiobenzamide, 97%
• 4-amino-thiobenzamide
• Z234895465
• W-202827
• RWB1B05E2V
• CS-M0715
• A10496

• Inchi： InChI=1S/C7H8N2S/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,8H2,(H2,9,10)
• InChI Key： LZJVSPPXXGXGQL-UHFFFAOYSA-N
• SMILES： NC1C=CC(C(N)=S)=CC=1

Computed Properties

• Exact Mass: 152.04094
• Monoisotopic Mass: 152.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.1A^2

Experimental Properties

• Density: 1.286
• Melting Point: 185°C
• Boiling Point: 325.6°Cat760mmHg
• Flash Point: 150.7°C
• Refractive Index: 1.719
• PSA: 52.04
• LogP: 2.18450
• Sensitiveness: Air & Moisture Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines